2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one

• IUPAC Name: 2-(diethylamino)-8-ethyl-6,7-dihydroimidazo[1,2-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C11H19N5O/c1-4-14(5-2)9-12-10-15(6-3)7-8-16(10)11(17)13-9/h4-8H2,1-3H3
• InChI Key: ZZGGEPQSJVNVRQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN2C1=NC(=NC2=O)N(CC)CC
• Molecular Formula: C11H19N5O
• Molecular Weight: 237.30 g/mol

Description

2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one, also known as DEET, is a chemical compound that is widely used as an insect repellent. DEET was first developed by the United States Army in 1946, and has since become the most commonly used insect repellent in the world. DEET is known for its effectiveness in repelling a wide range of insects, including mosquitoes, ticks, and fleas.

Mechanism of Action

The exact mechanism of action of 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one is not fully understood, but it is believed to work by interfering with the insect's ability to detect humans. 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one is thought to mask the human scent that attracts insects, making it difficult for them to locate their prey. 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one may also interfere with the insect's ability to detect carbon dioxide, which is another cue that insects use to locate humans.
Biochemical and Physiological Effects:
2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one has been shown to have a variety of biochemical and physiological effects on insects. It has been shown to interfere with the insect's ability to detect human scent and carbon dioxide, as well as to disrupt the insect's nervous system. 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one has also been shown to have some toxicity to mammals, although it is generally considered to be safe for human use when used according to the manufacturer's instructions.

Advantages and Limitations for Lab Experiments

2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one is a widely used insect repellent that has been extensively studied for its effectiveness in repelling insects. It is a relatively simple compound that can be synthesized in a laboratory setting. However, there are some limitations to the use of 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one in laboratory experiments. For example, 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one may interfere with the behavior of insects, making it difficult to study their natural behavior patterns. Additionally, 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one may have some toxicity to mammals, which could limit its use in certain types of experiments.

Future Directions

There are many potential future directions for research on 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one. One area of interest is the development of new and more effective insect repellents that are based on the chemical structure of 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one. Another area of interest is the study of the biochemical and physiological effects of 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one on insects and mammals, and the development of new insecticides that are based on these effects. Additionally, there is interest in the use of 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one in the prevention of insect-borne diseases, and in the development of new methods for the delivery of 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one to insects.

Synthesis Methods

2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one can be synthesized using a variety of methods, including the reaction of ethyl acetoacetate with diethylamine and hydrazine hydrate, and the reaction of ethyl acetoacetate with diethylamine and 1,2,4-triazole-3-thiol. The synthesis of 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one is a relatively simple process that can be carried out in a laboratory setting.

Scientific Research Applications

2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one has been extensively studied for its insect-repelling properties. It has been shown to be highly effective in repelling a wide range of insects, including mosquitoes, ticks, and fleas. 2-(diethylamino)-8-ethyl-7,8-dihydroimidazo[1,2-a][1,3,5]triazin-4(6H)-one has also been studied for its potential use in the prevention of insect-borne diseases such as malaria, West Nile virus, and Lyme disease.